Cas no 338407-39-9 (3-Chloro-2-{(2,2-dichlorocyclopropyl)methylsulfanyl}-5-(trifluoromethyl)pyridine)

• Product Name: 3-Chloro-2-{(2,2-dichlorocyclopropyl)methylsulfanyl}-5-(trifluoromethyl)pyridine
• CAS No: 338407-39-9
• MDL: MFCD00214895
• CID: 4647121
• Update Time: 2025-10-28

3-Chloro-2-{(2,2-dichlorocyclopropyl)methylsulfanyl}-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL (2,2-DICHLOROCYCLOPROPYL)METHYL SULFIDE
• 3-CHLORO-2-([(2,2-DICHLOROCYCLOPROPYL)METHYL]SULFANYL)-5-(TRIFLUOROMETHYL)PYRIDINE
• Pyridine, 3-chloro-2-[[(2,2-dichlorocyclopropyl)methyl]thio]-5-(trifluoromethyl)-
• 3-Chloro-2-{(2,2-dichlorocyclopropyl)methylsulfanyl}-5-(trifluoromethyl)pyridine

• MDL： MFCD00214895

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-Chloro-2-{(2,2-dichlorocyclopropyl)methylsulfanyl}-5-(trifluoromethyl)pyridine

Introduction to 3-Chloro-2-{(2,2-dichlorocyclopropyl)methylsulfanyl}-5-(trifluoromethyl)pyridine (CAS No. 338407-39-9)

The compound 3-Chloro-2-{(2,2-dichlorocyclopropyl)methylsulfanyl}-5-(trifluoromethyl)pyridine, identified by the CAS registry number CAS No. 338407-39-9, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems.

The molecular structure of this compound is characterized by a pyridine ring system, which serves as the central framework. The pyridine ring is substituted with a chlorine atom at the 3-position, a trifluoromethyl group at the 5-position, and a (2,2-dichlorocyclopropyl)methylsulfanyl group at the 2-position. These substituents contribute to the compound's electronic properties and reactivity, making it an interesting subject for both theoretical and experimental studies.

Recent studies have highlighted the importance of such heterocyclic compounds in the development of new materials with tailored electronic properties. For instance, the presence of electron-withdrawing groups like the trifluoromethyl group enhances the electrophilic character of the pyridine ring, making it more susceptible to nucleophilic attack in certain reaction conditions. This property has been exploited in various synthetic pathways to construct complex molecules with high precision.

In addition to its role in organic synthesis, this compound has shown promise in catalytic applications. The sulfur-containing substituent at the 2-position introduces additional functional diversity, enabling interactions with metal catalysts in transition metal-catalyzed reactions. Recent research has demonstrated that such compounds can act as ligands in palladium-catalyzed cross-coupling reactions, facilitating the formation of carbon-carbon bonds with high efficiency.

The synthesis of this compound involves a multi-step process that combines principles from organometallic chemistry and heterocyclic synthesis. Key steps include the formation of the cyclopropane ring through [2+1] cycloaddition reactions and subsequent functionalization to introduce the desired substituents. These steps require precise control over reaction conditions to ensure high yields and product purity.

From an environmental perspective, understanding the fate and behavior of such compounds in natural systems is crucial for their safe application. Recent eco-toxicological studies have focused on assessing the biodegradability and persistence of this compound under various environmental conditions. These studies are essential for developing guidelines for its use and disposal in industrial settings.

In conclusion, 3-Chloro-2-{(2,2-dichlorocyclopropyl)methylsulfanyl}-5-(trifluoromethyl)pyridine (CAS No. 338407-39-9) represents a fascinating example of how modern chemical synthesis can yield molecules with intricate structures and diverse applications. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic and industrial chemistry.